Cas no 35851-37-7 (3-(2-methylphenyl)prop-2-yn-1-ol)

3-(2-Methylphenyl)prop-2-yn-1-ol is a phenylpropargyl alcohol derivative featuring a methyl substituent on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, combining an alkyne and a hydroxyl group, which allows for diverse transformations such as cycloadditions, coupling reactions, and nucleophilic substitutions. The ortho-methyl group may influence steric and electronic properties, potentially enhancing selectivity in catalytic processes. Its structure makes it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced material synthesis. The compound’s stability and well-defined reactivity profile contribute to its utility in method development and target-oriented synthesis.
3-(2-methylphenyl)prop-2-yn-1-ol structure
35851-37-7 structure
Product Name:3-(2-methylphenyl)prop-2-yn-1-ol
CAS No:35851-37-7
MF:C10H10O
MW:146.185802936554
MDL:MFCD09758977
CID:859278
PubChem ID:45156701
Update Time:2025-06-07

3-(2-methylphenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(2-methylphenyl)-
    • 3-(2-methylphenyl)prop-2-yn-1-ol
    • EN300-330046
    • 3-(O-tolyl)prop-2-yn-1-ol
    • 3-o-tolyl-prop-2-yn-1-ol
    • 3-(2-Methylphenyl)-2-propyn-1-ol
    • MFCD09758977
    • CS-0354502
    • 3-o-Tolyl-prop-2-yn-1-ol, 97%
    • 35851-37-7
    • SCHEMBL3346530
    • A50684
    • DTXSID801301918
    • MDL： MFCD09758977
    • Inchi： 1S/C10H10O/c1-9-5-2-3-6-10(9)7-4-8-11/h2-3,5-6,11H,8H2,1H3
    • InChI Key： XLUBFUZUMYWJSH-UHFFFAOYSA-N
    • SMILES： OCC#CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

3-(2-methylphenyl)prop-2-yn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB570707-1 g
3-o-Tolyl-prop-2-yn-1-ol, 97%; .
 35851-37-7 97%
1g
 €1,338.30 2023-07-11
Enamine
EN300-330046-0.05g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
0.05g
 $216.0 2023-09-04
Enamine
EN300-330046-0.1g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
0.1g
 $226.0 2023-09-04
Enamine
EN300-330046-0.25g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
0.25g
 $235.0 2023-09-04
Enamine
EN300-330046-0.5g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
0.5g
 $246.0 2023-09-04
Enamine
EN300-330046-1.0g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
1g
 $0.0 2023-06-07
Enamine
EN300-330046-2.5g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
2.5g
 $503.0 2023-09-04
Enamine
EN300-330046-5.0g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
5.0g
 $1280.0 2023-02-23
Enamine
EN300-330046-10.0g
3-(2-methylphenyl)prop-2-yn-1-ol
 35851-37-7
10.0g
 $1900.0 2023-02-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1425172-50mg
3-(O-tolyl)prop-2-yn-1-ol
 35851-37-7 95%
50mg
 ￥8704 2023-04-14

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